Cas no 62164-86-7 (3-Butenoic acid, 4-(3-methylphenyl)-)

• Product Name: 3-Butenoic acid, 4-(3-methylphenyl)-
• CAS No: 62164-86-7
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 455701
• PubChem ID: 71389171
• Update Time: 2025-04-19

3-Butenoic acid, 4-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 4-(3-methylphenyl)-
• 4-(3-methylphenyl)but-3-enoic acid
• DTXSID90811208
• 62164-86-7

• Inchi： 1S/C11H12O2/c1-9-4-2-5-10(8-9)6-3-7-11(12)13/h2-6,8H,7H2,1H3,(H,12,13)
• InChI Key： SHQJKHIOWCKBDG-UHFFFAOYSA-N
• SMILES： OC(CC=CC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 176.08376
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3